Cas no 1141977-27-6 (4-[(4-Morpholino)methyl]phenylzinc iodide 0.5 M in Tetrahydrofuran)

• Product Name: 4-[(4-Morpholino)methyl]phenylzinc iodide 0.5 M in Tetrahydrofuran
• CAS No: 1141977-27-6
• MF: C₁₁H₁₄INOZn
• MW: 368.548431873322
• MDL: MFCD07698720
• CID: 4787622
• Update Time: 2026-02-27

4-[(4-Morpholino)methyl]phenylzinc iodide 0.5 M in Tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Morpholino)methyl]phenylzinc iodide 0.5 M in Tetrahydrofuran
• 4-[(4-Morpholino)methyl]phenylzinc iodide
• 4-[(4-Morpholino)methyl]phenylzinc iodide, 0.5M in tetrahydrofuran

• MDL： MFCD07698720
• Inchi： 1S/C11H14NO.HI.Zn/c1-2-4-11(5-3-1)10-12-6-8-13-9-7-12;;/h2-5H,6-10H2;1H;/q-1;;+2/p-1
• InChI Key： JVYKIXANDCLAEW-UHFFFAOYSA-M
• SMILES： I[Zn+].O1CCN(CC2C=C[C-]=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 12.5

Additional information on 4-[(4-Morpholino)methyl]phenylzinc iodide 0.5 M in Tetrahydrofuran

Introduction to 4-[(4-Morpholino)methyl]phenylzinc iodide 0.5 M in Tetrahydrofuran (CAS No. 1141977-27-6)

4-[(4-Morpholino)methyl]phenylzinc iodide is a specialized organometallic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, with the CAS number 1141977-27-6, is particularly valued for its role as a reagent in cross-coupling reactions, which are fundamental to the development of novel organic molecules. The presence of a zinc(II) center coordinated with an iodide ligand and a morpholine-substituted phenyl group imparts unique reactivity and stability, making it a versatile tool in synthetic chemistry.

The preparation of this compound typically involves the reaction of zinc metal with an appropriate organoiodide derivative in the presence of a suitable solvent, such as tetrahydrofuran (THF). The resulting solution is often used directly in subsequent reactions without further purification, which simplifies the synthetic workflow. The concentration of 0.5 M in THF ensures that the reagent is readily available for immediate use, enhancing efficiency in laboratory settings.

One of the most compelling applications of 4-[(4-Morpholino)methyl]phenylzinc iodide is in the Suzuki-Miyaura cross-coupling reaction, where it serves as an effective catalyst for forming carbon-carbon bonds between aryl halides and boronic acids. This reaction is pivotal in constructing complex molecular architectures, particularly in the synthesis of pharmaceuticals and agrochemicals. The morpholine moiety enhances the nucleophilicity of the phenyl group, facilitating efficient coupling under mild conditions.

Recent advancements in medicinal chemistry have highlighted the importance of organometallic reagents like this one in drug discovery. For instance, studies have demonstrated that compounds derived from cross-coupling reactions can exhibit improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. The use of zinc(II) complexes has been particularly noted for their ability to stabilize reactive intermediates while maintaining high selectivity, which is crucial for developing safe and effective therapeutics.

The role of solvents in determining the efficacy of organometallic reagents cannot be overstated. Tetrahydrofuran (THF) is an excellent solvent choice for this compound due to its ability to solvate both organic and inorganic species effectively. THF's low viscosity and high dielectric constant facilitate rapid diffusion and interaction between reactants, thereby optimizing reaction rates. Additionally, THF's stability under various reaction conditions makes it a preferred solvent for many synthetic protocols involving organometallic compounds.

In industrial settings, the scalability of reactions involving 4-[(4-Morpholino)methyl]phenylzinc iodide is a critical consideration. Process optimization efforts have focused on minimizing side reactions and maximizing yield while maintaining cost-effectiveness. Continuous flow chemistry has emerged as a promising approach for large-scale synthesis, offering improved control over reaction parameters and reduced solvent waste. Such innovations align with global trends toward greener chemistry practices.

The compound's utility extends beyond pharmaceutical applications to materials science. For example, organometallic complexes are increasingly being explored for their potential in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The ability to precisely tune electronic properties through molecular design has opened new avenues for developing advanced functional materials.

Economic factors also play a significant role in the adoption of specialized reagents like this one. As demand for high-purity chemicals grows, manufacturers are investing in advanced purification techniques to ensure consistent quality at competitive prices. This trend benefits both academic researchers and industrial chemists who rely on reliable reagents for their work.

The future prospects for 4-[(4-Morpholino)methyl]phenylzinc iodide are bright, with ongoing research exploring its potential in catalytic systems and green chemistry initiatives. Innovations such as biocatalysis and photochemical activation are expected to expand its applications further into uncharted territories of chemical synthesis.